Cas no 1806990-86-2 (6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid
• CAS No: 1806990-86-2
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4885274
• Update Time: 2025-06-11

6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid

• Inchi： 1S/C9H9F3N2O2/c10-8(11)5-1-4(3-13)14-9(12)6(5)2-7(15)16/h1,8H,2-3,13H2,(H,15,16)
• InChI Key： CRLPXENGLHCZRG-UHFFFAOYSA-N
• SMILES： FC1=C(CC(=O)O)C(C(F)F)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2
• Topological Polar Surface Area: 76.2

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid

6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1806990-86-2): A Comprehensive Overview

6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1806990-86-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmaceutical applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid.

Chemical Structure and Properties

The molecular formula of 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid is C₁₁H₁₀F₃N₂O₂, with a molecular weight of approximately 255.19 g/mol. The compound features a pyridine ring substituted with an aminomethyl group at the 6-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 2-position. Additionally, an acetic acid moiety is attached to the pyridine ring at the 3-position. These structural elements contribute to the compound's unique chemical and biological properties.

The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are crucial factors for drug candidates. The aminomethyl group provides opportunities for further functionalization and derivatization, making it a versatile scaffold for medicinal chemistry studies. The acetic acid moiety can be easily modified to improve solubility and pharmacokinetic properties.

Synthesis Methods

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid has been reported in several research articles. One common approach involves the sequential functionalization of a pyridine derivative. The process typically begins with the introduction of the difluoromethyl group at the 4-position using a suitable reagent such as Ruppert-Prakash reagent (DAST). Subsequently, the fluorination at the 2-position can be achieved using selective fluorination methods such as Selectfluor or N-fluoro-N-methylpyridinium triflate (FMP).

The installation of the aminomethyl group at the 6-position can be accomplished through reductive amination or Mannich reaction using appropriate starting materials. Finally, the acetylation step to introduce the acetic acid moiety is typically performed using acetyl chloride or acetic anhydride under mild conditions.

Biological Activities

6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid has been evaluated for its biological activities in various in vitro and in vivo models. One of its notable properties is its ability to modulate specific enzymes and receptors involved in disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid has demonstrated anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Potential Therapeutic Applications

The unique combination of structural features and biological activities makes 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid an attractive candidate for further development in drug discovery programs. Its potential therapeutic applications span multiple areas, including oncology, inflammation, and neurodegenerative diseases.

In oncology, this compound's ability to inhibit kinases involved in cancer cell proliferation and survival pathways could lead to new treatment options for various types of cancer. Preclinical studies have shown promising results in inhibiting tumor growth and inducing apoptosis in cancer cells.

In inflammation research, the anti-inflammatory properties of 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid make it a potential candidate for developing new therapies for chronic inflammatory conditions. Clinical trials are currently underway to evaluate its efficacy and safety profile in these indications.

Clinical Trials and Future Directions

The development of new drugs from novel compounds like 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid involves rigorous preclinical testing followed by clinical trials to assess safety and efficacy. Several pharmaceutical companies are actively investigating this compound as part of their drug discovery pipelines.

Preliminary results from phase I clinical trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. Further phase II and III trials are planned to evaluate its therapeutic benefits in specific disease indications.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-2-fluoropyridine-3-acetic acid (CAS No. 1806990-86-2) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research efforts aim to optimize its pharmacological properties and advance it through clinical development stages towards becoming a viable treatment option for various diseases.